BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of 11-Bromo-1-undecanol: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 11-Bromo-1-undecanol

Cat. No.: B108197

This guide provides comprehensive, step-by-step procedures for the safe handling and
disposal of 11-Bromo-1-undecanol in a laboratory setting. Adherence to these protocols is
essential for ensuring personnel safety and regulatory compliance.

Immediate Safety and Handling

11-Bromo-1-undecanol is a halogenated organic compound that presents several hazards.[1]
[2][3] It is classified as a skin and eye irritant, and it may be harmful if inhaled, causing
respiratory irritation.[4][5][6] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) and Handling:

Ventilation: Always handle 11-Bromo-1-undecanol in a well-ventilated area or inside a
certified chemical fume hood to minimize inhalation exposure.[1][4]

o Eye Protection: Wear chemical safety goggles and a face shield for protection against
splashes.[7]

o Hand Protection: Use chemically resistant gloves, such as nitrile gloves.[1][7]
» Protective Clothing: A lab coat is required to protect from skin contact.[1][7]

e Hygiene: Wash hands and any exposed skin thoroughly after handling the substance.[4]
Avoid breathing in dust or vapors.[4][8]
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Safety and Hazard Information for 11-Bromo-

1-undecanol
IUPAC Name 11-Bromo-1-undecanol
CAS Number 1611-56-9[4][9]

Physical Form

Solid, white to beige crystals[5][6][9]

Primary Hazards

Causes skin irritation[4][5]

Causes serious eye irritation[4][5]

Harmful if inhaled[4][6]

May cause respiratory irritation[4][5]

First Aid: Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing.

Seek medical attention.[4]

First Aid: Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

medical attention.[4]

First Aid: Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[4]

First Aid: Ingestion

Clean mouth with water and seek medical

attention. Do not induce vomiting.[4][8]

Spill Response Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

Step-by-Step Spill Cleanup:

e Evacuate and Secure: Immediately alert others in the area and restrict access.[7] Turn off

any potential ignition sources if it is safe to do so.[10]
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e Assess the Spill: Determine the extent of the spill. For large or unmanageable spills,
evacuate the area and contact your institution's Environmental Health and Safety (EHS)
department or emergency response team.[11]

o Don PPE: Before cleanup, put on the appropriate PPE, including a respirator, gloves, eye
protection, and a lab coat.[7]

o Contain and Absorb: Cover the spill with a non-combustible absorbent material, such as
sand or universal binder.[8]

o Collect Waste: Carefully sweep or scoop the absorbed material into a designated, sealable,
and properly labeled hazardous waste container.[7][11]

o Decontaminate: Clean the spill area with soap and water or another suitable solvent as
recommended by your EHS department.[7]

o Dispose of Cleanup Materials: All contaminated materials, including absorbents, used PPE,
and cleaning supplies, must be collected and disposed of as halogenated hazardous waste.

[7]

Click to download full resolution via product page

Spill Response Workflow for 11-Bromo-1-undecanol.

Operational Disposal Plan

Proper disposal requires careful segregation and handling to ensure compliance with
hazardous waste regulations. Under no circumstances should this chemical be disposed of
down the drain or in regular trash.[4][11][12]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://www.chemos.de/import/data/msds/GB_en/7766-50-9-A0013967-GB-en.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://www.benchchem.com/product/b108197?utm_src=pdf-body-img
https://www.benchchem.com/product/b108197?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC293440100&countryCode=US&language=en
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step 1: Waste Classification and Segregation

o Classify the Waste: 11-Bromo-1-undecanol is a halogenated organic solid.[1][2][7] Any
materials, such as gloves or bench paper, contaminated with this chemical must also be
treated as halogenated waste.[7]

e Segregate Meticulously:

o Halogenated vs. Non-Halogenated: This is the most critical segregation step. Keep 11-
Bromo-1-undecanol waste separate from all non-halogenated organic waste.[2][7][11]
Mixing these waste streams can interfere with the disposal process and significantly
increase costs.[3]

o Incompatible Materials: Do not mix halogenated waste with acids, bases, oxidizers, or
reactive materials in the same container.[7][13]

o Physical State: Keep solid waste separate from liquid waste.[14]

Step 2: Container Selection and Labeling

o Select a Compatible Container:

o Use a container made of a material that will not react with the chemical, such as glass or
high-density polyethylene.[7][14][15]

o Ensure the container is in good condition, free from damage, and has a secure, leak-proof
screw cap.[13][16]

o Do not use former food containers.[13]
o Leave at least one inch of headroom to allow for expansion.[13]
o Label the Container Immediately:
o As soon as the first drop of waste is added, affix a "Hazardous Waste" tag or label.[17]

o The label must include:
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The words "Hazardous Waste".[13]

The full chemical name: "Waste 11-Bromo-1-undecanol”. Do not use formulas or
abbreviations.[11][13]

A list of all chemical components and their percentages if it is a mixture.[2][13]

The associated hazards (e.g., "Irritant," "Toxic").[13]

Step 3: Accumulation and Storage

o Designate a Satellite Accumulation Area (SAA):

o Store the waste container at or near the point of generation in a designated SAA.[13][15]
[17] This could be a marked area on a benchtop or within a chemical fume hood.[13]

o The SAA must be clearly marked with a sign, such as "Hazardous Waste Storage Area".
[17]

o Store Safely:

[e]

Keep the waste container securely closed at all times, except when adding waste.[11][13]
[15]

[e]

Store the container in a cool, dry, and well-ventilated location, away from heat and ignition
sources.[3][12][17]

[e]

Ensure the container is stored in secondary containment to prevent spills.[14][16]

o

The SAA should undergo weekly inspections for leaks and proper labeling.[13]

Step 4: Arrange for Final Disposal

o Contact EHS for Pickup: Once the container is full or you have finished generating this waste
stream, contact your institution's EHS department to schedule a waste pickup.[15]

o Follow Institutional Procedures: Adhere to your institution's specific limits on the volume of
waste that can be stored in an SAA (e.g., a maximum of 55 gallons) and the maximum
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accumulation time (e.g., up to one year for a partially filled container).[13][15]

» Final Destination: The EHS department will ensure the waste is transported to a licensed
hazardous waste treatment and disposal facility, where it will likely be disposed of via high-
temperature incineration.[2]
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Generate
11-Bromo-1-undecanol Waste

Classify as
'Halogenated Organic Solid'
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Acids, Bases, Oxidizers

Select Compatible Container
(Glass or Plastic)

Label Immediately with:
'Hazardous Waste'
Full Chemical Name & Hazards

Store in Designated SAA
(Closed, Secondary Containment)

Weekly Inspection of SAA No

Container Full?

Contact EHS for
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Proper Disposal by
Licensed Facility
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Disposal Workflow for 11-Bromo-1-undecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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